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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321

Application Notes and Protocols: ONO-8130

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-8130 is an orally active and selective antagonist of the prostanoid EP1 receptor, which is
a receptor for prostaglandin E2 (PGE2).[1][2][3] It demonstrates high selectivity for the EP1
receptor, with a Ki of 1.9 nM, and is over 1,000-fold more selective for EP1 compared to other
prostanoid EP receptors.[2] Due to its role in blocking the PGE2/EP1 signaling pathway, ONO-
8130 has been investigated for its analgesic effects, particularly in models of bladder pain and
cystitis.[4] Research indicates that it can inhibit the phosphorylation of extracellular signal-
regulated kinase (ERK) in the spinal cord, a key process in pain signaling.[4] These application
notes provide essential information on the solubility of ONO-8130 and protocols for its use in
research settings.

Physicochemical Properties

e Molecular Formula: C2sH28N205S2[2][5]
e Molecular Weight: 500.63 g/mol [1][5][6]

o Appearance: Crystalline solid / Solid powder[1][2]

Solubility Data
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The solubility of ONO-8130 has been reported in several organic solvents. There are some
discrepancies in the exact values across different suppliers, which may be due to variations in
experimental conditions or the purity of the compound. The data is summarized in the table
below for easy comparison. It is always recommended to refer to the batch-specific data on the
Certificate of Analysis provided by the supplier.[5]

Reported Reported
Solvent Concentration Concentration Source
(mM) (mg/mL)
DMSO 100 mM 50.06 mg/mL [5]
10.01 mM 5.01 mg/mL [7]
10 mM ~5 mg/mL [6]
3 mg/mL [2]
Ethanol 20 mM 10.01 mg/mL [5]
2 mg/mL [2]
DMF - 1 mg/mL [2]
DMSO:PBS (pH 7.2)
0.5 mg/mL [2]

(1:2)

Experimental Protocols

Protocol 1: Preparation of a 10 mM ONO-8130 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ONO-8130 in DMSO. This
is a commonly used concentration for in vitro assays.

Materials:
e ONO-8130 (solid powder)

e Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Calibrated micropipettes

Vortex mixer

Sonicator (optional, but recommended)[7]

Procedure:

Determine the required mass: Use the molecular weight of ONO-8130 (500.63 g/mol ) for
calculations. To prepare 1 mL of a 10 mM stock solution, you will need: Mass (mg) = Molarity
(mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L *
0.001 L * 500.63 g/mol * 1000 mg/g = 5.0063 mg

Weighing ONO-8130: Carefully weigh out approximately 5.01 mg of ONO-8130 powder
using an analytical balance and transfer it to a sterile vial. Record the exact weight.

Adding Solvent: Based on the exact weight, calculate the precise volume of DMSO required
to achieve a 10 mM concentration. Volume (mL) = [Mass (mg) / 500.63 ( g/mol )] / 0.010
(mmol/mL) For example, if you weighed 5.10 mg: Volume (mL) = [5.10 / 500.63] / 0.010 =
1.019 mL Add the calculated volume of DMSO to the vial containing the ONO-8130 powder.

Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonication is recommended to aid solubilization.
[7] Place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear.

Storage:
o For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

o For long-term storage (months to years), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1][7]
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Caption: ONO-8130 antagonizes the PGE2-activated EP1 receptor signaling pathway.

Experimental Workflow Diagram
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Caption: General experimental workflow for using ONO-8130 in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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